2-(5-Hexenylthio)ethanol

• CAS No.: 82010-85-3
• Molecular Formula: C8H16OS
• Molecular Weight: 160.28 g/mol
• IUPAC Name: 2-hex-5-enylsulfanylethanol
• InChI: InChI=1S/C8H16OS/c1-2-3-4-5-7-10-8-6-9/h2,9H,1,3-8H2
• InChI Key: QLRYIIWLWDKURG-UHFFFAOYSA-N
• Canonical SMILES: C=CCCCCSCCO

Description

2-(5-Hexenylthio)ethanol (CAS RN: Not explicitly provided; referenced in polymer systems) is a sulfur-containing alcohol characterized by a thioether (-S-) linkage and a terminal hydroxyl (-OH) group. Its structure includes a 5-hexenyl chain, providing both hydrophobic and reactive properties. This compound is primarily utilized in polymer chemistry, where it serves as a monomer or co-monomer in cross-linked systems. For instance, it is polymerized with 1,3-propanediol derivatives and thiol-containing compounds to produce materials noted for non-irritating properties to skin and eyes . The thioether group enhances flexibility and sulfur-mediated reactivity, distinguishing it from oxygen-based analogues.

Preparation Methods

Synthetic Routes and Reaction Conditions: 2-(5-Hexenylthio)ethanol can be synthesized through several methods. One common approach involves the reaction of 5-hexen-1-ol with a thiol compound under specific conditions. The reaction typically requires a catalyst and is carried out under controlled temperature and pressure to ensure high yield and purity .

Industrial Production Methods: In industrial settings, the production of 2-(5-Hexenylthio)ethanol often involves large-scale chemical reactors and advanced purification techniques. The process may include steps such as distillation, crystallization, and chromatography to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions: 2-(5-Hexenylthio)ethanol undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are influenced by the functional groups present in the compound.

Common Reagents and Conditions:

Oxidation: The hydroxyl group can be oxidized to form aldehydes or ketones using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The compound can be reduced to form alkanes or other derivatives using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The thioether group can undergo substitution reactions with halogens or other nucleophiles under appropriate conditions.

Major Products: The major products formed from these reactions include various alcohols, aldehydes, ketones, and substituted thioethers, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2-(5-Hexenylthio)ethanol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development and delivery systems.

Industry: It is utilized in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of 2-(5-Hexenylthio)ethanol involves its interaction with specific molecular targets and pathways. The hydroxyl and thioether groups play a crucial role in its reactivity and biological activity. The compound can interact with enzymes, receptors, and other biomolecules, leading to various physiological effects .

Comparison with Similar Compounds

Table 1: Structural Comparison of 2-(5-Hexenylthio)ethanol with Analogues

Compound Name	Molecular Formula	Key Substituents	Functional Groups	Primary Applications
2-(5-Hexenylthio)ethanol	C₈H₁₆OS	5-hexenyl, thioether	-SH, -OH	Polymer synthesis
2-(Phenylthio)ethanol	C₈H₁₀OS	Phenyl, thioether	-SH, -OH	Not specified
2-Hexyloxyethanol	C₈H₁₈O₂	Hexyl, ether	-O-, -OH	Solvent, coatings
2-(2-Methoxyethoxy)ethanol	C₅H₁₂O₃	Methoxy, ether	-O-, -OH	Solvent, electronics
2-(2-Chloro-4-methylthiazol-5-yl)ethanol	C₆H₈ClNOS	Chlorothiazole, methyl	-Cl, -OH, thiazole	Pharmaceutical synthesis
2-(5-Mercaptotetrazole-1-yl)ethanol	C₃H₆N₄OS	Tetrazole, mercapto	-SH, -OH, tetrazole	Photographic chemicals

Physical and Chemical Properties

• Reactivity: The thioether group in 2-(5-Hexenylthio)ethanol confers higher nucleophilicity compared to oxygen-based ethers like 2-hexyloxyethanol, enabling unique reaction pathways in polymer cross-linking . Thioethers are less polar than ethers, reducing water solubility but enhancing compatibility with hydrophobic matrices.
• Thiazole-containing derivatives (e.g., 2-(2-chloro-4-methylthiazol-5-yl)ethanol) often show higher biological activity, necessitating stricter handling protocols .